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Compound of Interest

Compound Name: N-acetylhistidine monohydrate

Cat. No.: B554824 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of laboratory chemicals is paramount. This document provides comprehensive,

immediate safety and logistical guidance for N-acetylhistidine monohydrate, fostering a

culture of safety and providing value beyond the product itself. While N-acetylhistidine
monohydrate is not classified as a hazardous substance under the 2012 OSHA Hazard

Communication Standard, adherence to standard laboratory safety practices is recommended

to mitigate potential risks such as mild skin and eye irritation.[1]

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense in

ensuring laboratory safety. The following table summarizes the recommended PPE for handling

N-acetylhistidine monohydrate in various laboratory scenarios.
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PPE Category

Low-Volume/Low-
Frequency Operations
(e.g., occasional weighing
of small quantities)

High-Volume/High-
Frequency Operations
(e.g., routine bulk
handling, large-scale
solution preparation)

Eye and Face Protection
Safety glasses with side

shields.

Chemical safety goggles. A

face shield may be considered

if there is a significant splash

hazard.

Hand Protection
Standard laboratory gloves

(e.g., nitrile).

Standard laboratory gloves

(e.g., nitrile). Consider double-

gloving for extensive handling.

Body Protection A standard laboratory coat. A standard laboratory coat.

Respiratory Protection

Generally not required when

handled in a well-ventilated

area.

A dust mask or respirator may

be considered if significant

dust is generated and cannot

be controlled by engineering

solutions.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling N-acetylhistidine monohydrate minimizes the risk of

exposure and contamination.

1. Preparation and Area Setup:

Ensure the work area, such as a laboratory bench or fume hood, is clean and uncluttered.

Verify that the Safety Data Sheet (SDS) for N-acetylhistidine monohydrate is readily

accessible.

Assemble all necessary equipment, including weigh boats, spatulas, and containers, before

handling the chemical.
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If working with larger quantities that may generate dust, it is advisable to work in a fume

hood or a ventilated enclosure.

2. Weighing and Transfer:

Don the appropriate PPE as outlined in the table above.

To minimize dust generation, avoid pouring the powder directly from the main container.

Instead, use a clean spatula or scoop to transfer the desired amount to a weigh boat.

Keep the container of N-acetylhistidine monohydrate closed when not in use to prevent

contamination and accidental spills.

If preparing a solution, add the powder to the solvent slowly to avoid splashing. N-
acetylhistidine monohydrate is soluble in water.[2][3]

3. Use in Solution:

When working with solutions of N-acetylhistidine monohydrate, handle them with the

same care as the solid powder.

Clearly label all containers with the chemical name and concentration.

Avoid direct contact with the solution.

4. Spill Cleanup:

In the event of a small spill of solid material, gently sweep it up, avoiding the creation of dust,

and place it in a sealed container for disposal.

For liquid spills, absorb the solution with an inert material (e.g., vermiculite, sand, or earth)

and place it in a sealed container for disposal.

Clean the spill area with soap and water after the material has been removed.

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
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Proper disposal of N-acetylhistidine monohydrate and associated waste is crucial to protect

the environment and maintain a safe laboratory.

1. Unused and Waste Material:

Dispose of unused or waste N-acetylhistidine monohydrate in accordance with local,

state, and federal regulations.[1] Do not dispose of it down the drain or in the regular trash.

Collect waste material in a clearly labeled, sealed container.

2. Contaminated Materials:

Dispose of contaminated items such as weigh boats, gloves, and paper towels as chemical

waste.

Place these materials in a designated, sealed waste container.

3. Empty Containers:

Rinse empty containers thoroughly with an appropriate solvent (e.g., water) before disposal

or recycling.

The rinsate should be collected and disposed of as chemical waste.

Visualizing Safety Protocols
To further clarify the safety and handling procedures, the following diagrams illustrate key

decision-making processes and workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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